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Compound of Interest

Compound Name: Aldose reductase-IN-3

Cat. No.: B15574130

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldose reductase (AR), an enzyme in the polyol pathway, has been a significant target in drug
discovery for decades, primarily due to its role in the pathogenesis of diabetic complications.
Under hyperglycemic conditions, AR catalyzes the reduction of glucose to sorbitol, the
accumulation of which leads to osmotic stress and subsequent cellular damage in various
tissues. Aldose reductase-IN-3 (also known as Compound 5) is a noteworthy small molecule
inhibitor of this enzyme. This document provides a comprehensive technical overview of
Aldose reductase-IN-3, summarizing its known properties, and placing it within the broader
context of aldose reductase inhibition and associated signaling pathways.

Core Molecular and Pharmacological Data

Aldose reductase-IN-3 has been identified as a potent and moderately selective inhibitor of
aldose reductase.[1] The key quantitative data available for this compound are summarized
below.
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Property Value Reference
Chemical Formula C18H12CIN302S2 [1]
Molecular Weight 401.89 g/mol [1]
CAS Number 1390616-76-8 [1]
IC50 (Aldose Reductase) 3.99 uM [1]

Note: A publicly available 2D or 3D molecular structure diagram for Aldose reductase-IN-3

could not be retrieved from the conducted searches.

The Polyol Pathway and the Role of Aldose

Reductase

The polyol pathway is a two-step metabolic pathway that converts glucose to fructose. Under

normal glycemic conditions, this pathway is responsible for a minor fraction of glucose

metabolism. However, in hyperglycemic states, the flux through the polyol pathway is

significantly increased.
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(Inhibited by
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Glucose > Sorbitol SDH » Fructose
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Preparation

Prepare Aldose Reductase Solution Prepare NADPH Solution Prepare AId_ose_re(_juctase-lN—3 Prepare Substrate Solution
(serial dilutions) (e.g., DL-glyceraldehyde)

Combine Buffer, Enzyme,
NADPH, and Inhibitor

'

Initiate Reaction with Substrate

\ 4
Incubate at 37°C

Measureme&t & Analysis

Monitor NADPH Oxidation
(Decrease in Absorbance at 340 nm)

\ 4

Calculate % Inhibition

\ 4

Plot % Inhibition vs. [Inhibitor]
and Determine 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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